Cas no 1823351-14-9 (Ethyl 5-amino-3-methylpyrazine-2-carboxylate)

• Product Name: Ethyl 5-amino-3-methylpyrazine-2-carboxylate
• CAS No: 1823351-14-9
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD26521408
• CID: 5607596
• PubChem ID: 130116352
• Update Time: 2025-05-24

Ethyl 5-amino-3-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-8318729
• ethyl 5-amino-3-methylpyrazine-2-carboxylate
• 1823351-14-9
• Ethyl 5-amino-3-methylpyrazine-2-carboxylate

• MDL： MFCD26521408
• Inchi： 1S/C8H11N3O2/c1-3-13-8(12)7-5(2)11-6(9)4-10-7/h4H,3H2,1-2H3,(H2,9,11)
• InChI Key： BOSAJCIXTQLPAP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=NC(=CN=1)N)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.1Ų

Additional information on Ethyl 5-amino-3-methylpyrazine-2-carboxylate

Ethyl 5-amino-3-methylpyrazine-2-carboxylate (CAS No. 1823351-14-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-amino-3-methylpyrazine-2-carboxylate (CAS No. 1823351-14-9) is a significant intermediate in the realm of pharmaceutical chemistry, playing a pivotal role in the synthesis of various bioactive molecules. This compound, characterized by its pyrazine core structure, has garnered considerable attention due to its versatile applications in drug development and medicinal chemistry.

The molecular structure of Ethyl 5-amino-3-methylpyrazine-2-carboxylate consists of a pyrazine ring substituted with an amino group at the 5-position and a methyl group at the 3-position, further functionalized with an ethyl ester group at the 2-position. This unique arrangement of functional groups makes it a valuable building block for constructing more complex pharmacophores. The presence of both amino and ester functionalities allows for further chemical modifications, enabling the synthesis of a wide array of derivatives with potential therapeutic applications.

In recent years, there has been a surge in research focusing on heterocyclic compounds, particularly pyrazines, due to their broad spectrum of biological activities. Pyrazines have been identified as key scaffolds in the development of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The< strong>5-amino-3-methylpyrazine-2-carboxylate derivative is no exception and has been extensively studied for its potential as a precursor in the synthesis of novel therapeutic agents.

One of the most compelling aspects of Ethyl 5-amino-3-methylpyrazine-2-carboxylate is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to disrupt these pathways and halt disease progression. The pyrazine core structure of this compound provides a suitable platform for designing kinase inhibitors due to its ability to interact with the active sites of these enzymes.

Recent studies have highlighted the< strong>Ethyl 5-amino-3-methylpyrazine-2-carboxylate as a key intermediate in the synthesis of small molecule inhibitors targeting tyrosine kinases. These inhibitors have shown promise in preclinical studies and are being evaluated for their efficacy in treating various types of cancer. The ability to modify the structure of this compound allows researchers to fine-tune its properties, such as solubility, bioavailability, and target specificity, making it an invaluable tool in drug discovery.

Another area where Ethyl 5-amino-3-methylpyrazine-2-carboxylate has made significant contributions is in the field of antiviral drug development. Viruses rely on host cellular machinery to replicate, and by targeting specific viral enzymes or proteins, antiviral drugs can effectively inhibit viral replication. The< strong>5-amino-3-methylpyrazine-2-carboxylate scaffold has been incorporated into several antiviral agents that have demonstrated efficacy against viruses such as HIV and hepatitis C. The versatility of this compound allows for the design of molecules that can interact with viral targets while minimizing toxicity to host cells.

The synthesis of< strong>Ethyl 5-amino-3-methylpyrazine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as esterification and nucleophilic substitution. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In conclusion, Ethyl 5-amino-3-methylpyrazine-2-carboxylate (CAS No. 1823351-14-9) is a versatile intermediate with significant implications in pharmaceutical research and drug development. Its unique structural features make it an ideal candidate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in modern medicinal chemistry is likely to grow even further.